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Compound of Interest

Compound Name:
4-(3-Bromophenyl)-3-

Pyridinecarboxaldehyde

Cat. No.: B1273808 Get Quote

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

4-(3-Bromophenyl)-3-Pyridinecarboxaldehyde (CAS No. 376646-64-9). As a brominated

aromatic aldehyde, this compound requires specific handling and disposal protocols to ensure

laboratory safety and environmental protection. This document is intended for researchers,

scientists, and drug development professionals who utilize this chemical intermediate in their

work.

Hazard Assessment and Chemical Profile
Understanding the chemical nature of 4-(3-Bromophenyl)-3-Pyridinecarboxaldehyde is the

foundation of its safe management. The molecule's structure incorporates three key features

that dictate its hazard profile and disposal requirements: a brominated phenyl group, a pyridine

ring, and an aldehyde functional group.

Brominated Aromatic System: As a halogenated organic compound, it falls under specific

hazardous waste categories.[1][2] Halogenated wastes are often more costly and complex to

dispose of due to the potential for forming toxic byproducts like hydrogen bromide (HBr)

during improper incineration.[3] Therefore, segregation from non-halogenated waste is

mandatory.

Aldehyde Functional Group: Aldehydes are reactive and can be irritants.[4] The Safety Data

Sheet (SDS) for the related compound 3-Pyridinecarboxaldehyde indicates potential for skin

and respiratory irritation.[5][6]
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Pyridine Moiety: Pyridine and its derivatives are noted for their potential biological activity

and require careful handling.[7]

Below is a summary of the key properties of this compound.

Property Data Reference(s)

CAS Number 376646-64-9 [4][8]

Molecular Formula C₁₂H₈BrNO [4][7]

Molecular Weight ~262.11 g/mol [4][7]

Appearance

Solid, crystalline material. May

appear as a light brown to

yellow solid.

[7]

Melting Point 84-86°C [4]

Primary Hazard Irritant [4]

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling the compound or its waste, ensure all appropriate safety measures are in

place.

Engineering Controls: All handling and disposal operations, including weighing the

compound and adding waste to a container, must be conducted within a certified chemical

fume hood to prevent inhalation of any dust or vapors.[9] Ensure eyewash stations and

safety showers are accessible.[10]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that provide a complete seal around the

eyes.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile gloves). Always inspect

gloves for tears or holes before use and change them immediately if contamination
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occurs.

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Waste Segregation: The Critical First Step
Proper segregation is the most critical step in the disposal process. Mixing halogenated and

non-halogenated waste streams leads to costly re-sorting and can create hazardous chemical

reactions. 4-(3-Bromophenyl)-3-Pyridinecarboxaldehyde is a halogenated organic

compound and must be disposed of accordingly.[1]

The following diagram illustrates the decision-making process for segregating waste related to

this compound.

Identify Waste Form

Waste Generation
(Involving 4-(3-Bromophenyl)-3-Pyridinecarboxaldehyde)

Pure Solid Compound
(Unused, Expired, or Residue)

Liquid Solution
(e.g., in DCM, Chloroform)

Contaminated Materials
(Gloves, Wipes, Glassware)

HALOGENATED
SOLID WASTE CONTAINER

Contains Bromine

HALOGENATED
LIQUID WASTE CONTAINER

Contains Bromine

Contains Bromine
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Click to download full resolution via product page

Caption: Waste Segregation Flowchart for 4-(3-Bromophenyl)-3-Pyridinecarboxaldehyde.

Step-by-Step Disposal Protocol
Follow these procedures based on the form of the waste.

Disposal of Unused or Waste Solid Compound
Container Selection: Choose a designated, chemically compatible container labeled

"Halogenated Organic Solid Waste."[2] The container must be in good condition with a

secure, tight-fitting lid.

Transfer: Working inside a chemical fume hood, carefully transfer the solid waste into the

designated container using a clean spatula. Avoid generating dust.

Labeling: Ensure the container is accurately labeled with "Hazardous Waste," the full

chemical name "4-(3-Bromophenyl)-3-Pyridinecarboxaldehyde," and the approximate

amount added.[11]

Closure: Securely close the container lid immediately after adding the waste.

Disposal of Contaminated Labware and Debris
Collection: Items such as used gloves, weighing papers, and paper towels contaminated with

the compound should be collected in the same "Halogenated Organic Solid Waste"

container.

Glassware:

Rinse contaminated glassware (e.g., beakers, flasks) with a small amount of a suitable

organic solvent (e.g., acetone).

This rinsate is now considered halogenated liquid waste. Dispose of it as described in

section 4.3.
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After rinsing, the glassware can typically be washed through standard laboratory

procedures.

Disposal of Liquid Solutions
Classification: Any organic solvent, halogenated or non-halogenated, used to dissolve 4-(3-
Bromophenyl)-3-Pyridinecarboxaldehyde becomes halogenated liquid waste.[3] Do not

mix this with non-halogenated solvent waste streams.

Container Selection: Use a designated "Halogenated Organic Liquid Waste" container.[11]

Polyethylene or other compatible plastic carboys are often used, as some halogenated

solvents can produce acids that corrode metal.[9]

Transfer: Carefully pour the liquid waste into the container using a funnel. This must be done

in a chemical fume hood.

Labeling and Closure: Keep a log of all constituents and their approximate percentages on

the container's hazardous waste tag.[12] Close the container tightly when not in use to

prevent the release of vapors.[11]

Spill Management
In the event of a small spill within a chemical fume hood:

Alert Personnel: Inform others in the immediate area.

Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material like

sand, vermiculite, or a commercial sorbent.[10]

Collection: Carefully scoop the absorbed material into the "Halogenated Organic Solid

Waste" container.[12]

Decontamination: Clean the spill area with a cloth or paper towel lightly dampened with a

suitable solvent (e.g., acetone). Dispose of the cleaning materials as halogenated solid

waste.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office immediately.[12]
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Waste Storage and Collection
Storage Location: Store all hazardous waste containers in a designated Satellite

Accumulation Area (SAA).[12] The storage area should be cool, dry, and well-ventilated.[9]

Segregation: Store the halogenated waste container in secondary containment and away

from incompatible materials such as strong acids, bases, and oxidizing agents.[2][9]

Pickup Request: When the container is nearly full (e.g., ¾ full), or if you are finished with the

process, submit a chemical waste collection request to your institution's EHS department.

[12] Do not overfill containers.

By adhering to these detailed procedures, you ensure the safe and responsible disposal of 4-
(3-Bromophenyl)-3-Pyridinecarboxaldehyde, protecting yourself, your colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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